Cas no 1343503-76-3 (1-(1-aminopropan-2-yl)piperidin-2-one)

• Product Name: 1-(1-aminopropan-2-yl)piperidin-2-one
• CAS No: 1343503-76-3
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5099650
• PubChem ID: 61690492
• Update Time: 2026-03-03

1-(1-aminopropan-2-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopropan-2-yl)piperidin-2-one

• Inchi： 1S/C8H16N2O/c1-7(6-9)10-5-3-2-4-8(10)11/h7H,2-6,9H2,1H3
• InChI Key： WJADHLCBPWNDAF-UHFFFAOYSA-N
• SMILES： N1(C(C)CN)CCCCC1=O

Computed Properties

• Exact Mass: 156.126
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(1-aminopropan-2-yl)piperidin-2-one

Introduction to 1-(1-aminopropan-2-yl)piperidin-2-one (CAS No. 1343503-76-3)

1-(1-aminopropan-2-yl)piperidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1343503-76-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound features a piperidine ring substituted with an 1-amino-2-propanyl side chain, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1-(1-aminopropan-2-yl)piperidin-2-one contributes to its unique chemical properties, which include solubility, reactivity, and interaction with biological targets. These characteristics make it a promising candidate for further exploration in synthetic chemistry and pharmacology. Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in developing treatments for various diseases, including neurological disorders and infectious diseases.

In the context of modern medicinal chemistry, 1-(1-aminopropan-2-yl)piperidin-2-one has been investigated for its potential role in modulating biological pathways. The presence of both an amino group and a piperidine core allows for diverse functionalization, enabling chemists to tailor the compound’s properties for specific therapeutic needs. Researchers have explored its derivatives as intermediates in the synthesis of small-molecule drugs, particularly those targeting protein-protein interactions and enzyme inhibition.

One of the most compelling aspects of 1-(1-aminopropan-2-yl)piperidin-2-one is its utility in generating libraries of compounds for high-throughput screening (HTS). Pharmaceutical companies and academic institutions have utilized this scaffold to identify lead compounds with desirable pharmacokinetic profiles. The compound’s ability to undergo further chemical modifications has made it a cornerstone in the development of innovative drug candidates.

Recent studies have demonstrated the synthetic flexibility of 1-(1-aminopropan-2-yl)piperidin-2-one, particularly in constructing complex molecular architectures. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional functional groups onto the piperidine ring. These modifications have led to the discovery of novel analogs with enhanced binding affinity and selectivity towards disease-causing targets.

The pharmacological potential of 1-(1-aminopropan-2-yl)piperidin-2-one has also been explored in preclinical models. Initial studies suggest that derivatives of this compound may exhibit therapeutic effects in conditions such as cancer, inflammation, and neurodegeneration. The ability to fine-tune its structure has allowed researchers to optimize bioavailability and minimize off-target effects, which are critical factors in drug development.

In conclusion, 1-(1-aminopropan-2-yl)piperidin-2-one (CAS No. 1343503-76-3) represents a promising compound in pharmaceutical research. Its unique structural features and synthetic accessibility make it an ideal candidate for further investigation. As our understanding of biological mechanisms continues to evolve, compounds like this one will play a pivotal role in the discovery and development of next-generation therapeutics.